Cas no 1805599-34-1 (3-(Difluoromethyl)-4-hydroxy-6-methoxy-2-nitropyridine)

• Product Name: 3-(Difluoromethyl)-4-hydroxy-6-methoxy-2-nitropyridine
• CAS No: 1805599-34-1
• MF: C₇H₆F₂N₂O₄
• MW: 220.130348682404
• CID: 4887433
• Update Time: 2025-05-19

3-(Difluoromethyl)-4-hydroxy-6-methoxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-hydroxy-6-methoxy-2-nitropyridine

• Inchi： 1S/C7H6F2N2O4/c1-15-4-2-3(12)5(6(8)9)7(10-4)11(13)14/h2,6H,1H3,(H,10,12)
• InChI Key： ZGEJTYQDZOMIEN-UHFFFAOYSA-N
• SMILES： FC(C1C(C=C(NC=1[N+](=O)[O-])OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: 1
• Topological Polar Surface Area: 84.2

Additional information on 3-(Difluoromethyl)-4-hydroxy-6-methoxy-2-nitropyridine

3-(Difluoromethyl)-4-hydroxy-6-methoxy-2-nitropyridine: A Comprehensive Overview

The compound 3-(Difluoromethyl)-4-hydroxy-6-methoxy-2-nitropyridine, identified by the CAS number 1805599-34-1, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development, agrochemicals, and advanced materials. In this article, we delve into the properties, synthesis, applications, and recent advancements related to this compound.

The molecular structure of 3-(Difluoromethyl)-4-hydroxy-6-methoxy-2-nitropyridine is characterized by a pyridine ring with multiple substituents. The presence of a difluoromethyl group at position 3, a hydroxyl group at position 4, a methoxy group at position 6, and a nitro group at position 2 creates a highly functionalized molecule. These substituents not only influence the electronic properties of the molecule but also provide opportunities for further chemical modifications. Recent studies have highlighted the importance of such multifunctional molecules in enhancing the bioavailability and efficacy of pharmaceutical compounds.

The synthesis of 3-(Difluoromethyl)-4-hydroxy-6-methoxy-2-nitropyridine involves a series of carefully designed reactions that ensure high yield and purity. Researchers have employed various methodologies, including nucleophilic aromatic substitution and coupling reactions, to construct this complex molecule. The use of advanced catalysts and reaction conditions has significantly improved the efficiency of these processes. For instance, recent advancements in palladium-catalyzed cross-coupling reactions have enabled the precise introduction of the difluoromethyl group onto the pyridine ring.

The applications of 3-(Difluoromethyl)-4-hydroxy-6-methoxy-2-nitropyridine span across multiple domains. In the pharmaceutical industry, this compound has shown promise as a lead molecule for developing novel anti-inflammatory agents. Its ability to modulate key enzymes involved in inflammatory pathways makes it an attractive candidate for drug discovery programs. Additionally, in agrochemistry, this compound exhibits potential as a herbicide or fungicide due to its unique interaction with plant enzymes.

In recent years, there has been growing interest in exploring the electronic properties of 3-(Difluoromethyl)-4-hydroxy-6-methoxy-2-nitropyridine for applications in organic electronics. The molecule's ability to act as an electron acceptor makes it a valuable component in designing advanced materials such as organic photovoltaics and light-emitting diodes (OLEDs). Researchers have demonstrated that incorporating this compound into polymer blends can significantly enhance their charge transport properties.

The toxicity profile of 3-(Difluoromethyl)-4-hydroxy-6-methoxy-2-nitropyridine is another critical aspect that has been extensively studied. Recent toxicological studies have revealed that while the compound exhibits moderate cytotoxicity against certain cancer cell lines, it shows low toxicity towards normal cells under physiological conditions. These findings underscore its potential as a selective anticancer agent.

In conclusion, 3-(Difluoromethyl)-4-hydroxy-6-methoxy-2-nitropyridine represents a versatile molecule with immense potential across diverse fields. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in modern chemical research. As ongoing investigations continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.